Cas no 1046462-99-0 (4-Nitro-5-(trifluoromethyl)-1H-pyrazole)

4-Nitro-5-(trifluoromethyl)-1H-pyrazole is a heterocyclic compound featuring a nitro group and a trifluoromethyl group on a pyrazole backbone. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The nitro group enhances electrophilic properties, while the trifluoromethyl group contributes to lipophilicity and metabolic resistance. Its robust framework allows for versatile functionalization, serving as a key intermediate in the development of bioactive molecules. The compound’s high purity and well-defined chemical properties ensure reproducibility in research and industrial applications. Suitable for use in cross-coupling reactions and nucleophilic substitutions, it is a practical choice for advanced synthetic chemistry.

4-Nitro-5-(trifluoromethyl)-1H-pyrazole structure

1046462-99-0 structure

Product Name:4-Nitro-5-(trifluoromethyl)-1H-pyrazole

CAS No:1046462-99-0

MF:C₄H₂F₃N₃O₂

MW:181.072790622711

MDL:MFCD04971110

CID:1004317

PubChem ID:7147390

Update Time:2025-05-28

4-Nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-NITRO-5-TRIFLUOROMETHYL-1H-PYRAZOLE
- ART-CHEM-BB B022131
- AKOS B022131
- 4-nitro-5-(trifluoromethyl)-1H-pyrazole
- 4-nitro-3-(trifluoromethyl)-1H-pyrazole
- 4-nitro-5-(trifluoromethyl)pyrazole
- STK312652
- SBB022508
- ST45091751
- Z1694636532
- MFCD04971110
- SY037726
- WRB46299
- J-515867
- AMY4795
- FFTRSILXQBIOTB-UHFFFAOYSA-N
- AKOS000311119
- CS-0060155
- AS-63112
- s10469
- J-001214
- AKOS015922093
- EN300-135650
- AKOS025394094
- SCHEMBL5021112
- C4H2F3N3O2
- 1046462-99-0
- BBL038863
- SCHEMBL17459027
- 4-Nitro-5-(trifluoromethyl)-1H-pyrazole
- MDL： MFCD04971110
- Inchi： 1S/C4H2F3N3O2/c5-4(6,7)3-2(10(11)12)1-8-9-3/h1H,(H,8,9)
- InChI Key： FFTRSILXQBIOTB-UHFFFAOYSA-N
- SMILES： FC(C1=C(C=NN1)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 181.01000
Monoisotopic Mass: 181.00991080g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.5
XLogP3: 1

Experimental Properties

PSA: 74.50000
LogP: 1.85990

4-Nitro-5-(trifluoromethyl)-1H-pyrazole Pricemore >>

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